Cas no 332354-60-6 (Benzenesulfonamide, N-(3,4-dimethoxyphenyl)-4-fluoro-)

• Product Name: Benzenesulfonamide, N-(3,4-dimethoxyphenyl)-4-fluoro-
• CAS No: 332354-60-6
• MF: C₁₄H₁₄FNO₄S
• MW: 311.328666210175
• CID: 1456477
• PubChem ID: 741636
• Update Time: 2025-04-20

Benzenesulfonamide, N-(3,4-dimethoxyphenyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(3,4-dimethoxyphenyl)-4-fluoro-
• SCHEMBL6795551
• Oprea1_112643
• SR-01000473753
• N-(3,4-dimethoxyphenyl)-4-fluorobenzenesulfonamide
• N-(3,4-Dimethoxy-phenyl)-4-fluoro-benzenesulfonamide
• RENSTQCLKNDAJN-UHFFFAOYSA-N
• Cambridge id 6028890
• AKOS000383946
• 332354-60-6
• SR-01000473753-1
• CBMicro_021546
• BIM-0021687.P001
• CCG-13614
• DTXSID301226523
• Oprea1_166115

• Inchi： 1S/C14H14FNO4S/c1-19-13-8-5-11(9-14(13)20-2)16-21(17,18)12-6-3-10(15)4-7-12/h3-9,16H,1-2H3
• InChI Key： RENSTQCLKNDAJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC(=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 311.06282
• Monoisotopic Mass: 311.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 64.63